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Compound of Interest

Compound Name: Divinylcyclohexane

Cat. No.: B175716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Divinylcyclohexane
Divinylcyclohexane (DVC) is a cyclic organic compound with the chemical formula C₁₀H₁₆.

The presence of two vinyl (ethenyl) groups attached to a cyclohexane ring gives rise to several

constitutional and stereoisomers. These isomers, while sharing the same molecular weight,

exhibit distinct physical, chemical, and reactive properties, making a clear understanding of

their specific identifiers crucial for scientific and industrial applications. The position and

stereochemistry of the vinyl groups significantly influence the molecule's reactivity, particularly

in polymerization processes, and its utility as a chemical intermediate.

Isomers and Chemical Identifiers of
Divinylcyclohexane
The nomenclature and identification of divinylcyclohexane isomers are critical for accurate

sourcing, synthesis, and application. The Chemical Abstracts Service (CAS) assigns unique

numerical identifiers to every chemical substance, and each isomer of divinylcyclohexane
possesses a distinct CAS number.
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Table 1: Key Isomers of Divinylcyclohexane and Their
Chemical Identifiers

Isomer
Name

CAS
Number

IUPAC
Name

Molecular
Formula

InChI InChIKey
Canonical
SMILES

1,1-

Divinylcycl

ohexane

77011-74-

6[1]

1,1-

bis(ethenyl

)cyclohexa

ne[1]

C₁₀H₁₆[1]

InChI=1S/

C10H16/c1

-3-10(4-

2)8-6-5-7-

9-10/h3-

4H,1-2,5-

9H2[1]

ZWUBFM

WIQJSEQ

S-

UHFFFAO

YSA-N[1]

C=CC1(CC

CCC1)C=C

[1]

cis-1,2-

Divinylcycl

ohexane

1004-84-

8[2]

(1R,2S)-1,

2-

divinylcyclo

hexane

C₁₀H₁₆
Data not

available

Data not

available

Data not

available

cis-1,3-

Divinylcycl

ohexane

10283-89-

3[2]

cis-1,3-

Divinyl-

cyclohexan

[2]

C₁₀H₁₆
Data not

available

Data not

available

Data not

available

1,4-

Divinylcycl

ohexane

Not

assigned

1,4-

diethenylcy

clohexane

C₁₀H₁₆
Data not

available

Data not

available

Data not

available

Note: A specific CAS number for 1,4-divinylcyclohexane and the trans-isomers of 1,2-, 1,3-,

and 1,4-divinylcyclohexane are not readily available in public databases, suggesting they are

less common or may be grouped under a more general registration.

Physicochemical Properties
The physical and chemical properties of divinylcyclohexane isomers are influenced by the

substitution pattern on the cyclohexane ring.
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Table 2: Computed Physicochemical Properties of 1,1-
Divinylcyclohexane

Property Value Source

Molecular Weight 136.23 g/mol PubChem[1]

XLogP3-AA (LogP) 4.4 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
0 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Exact Mass 136.125200510 Da PubChem[1]

Topological Polar Surface Area 0 Å² PubChem[1]

Heavy Atom Count 10 PubChem[1]

Synthesis and Reactivity
The synthesis of specific divinylcyclohexane isomers often requires tailored synthetic

strategies to control regioselectivity and stereoselectivity.

Synthesis of cis-1,3-Divinylcyclohexane
A documented method for the preparation of cis-1,3-divinylcyclohexane involves a Wittig

reaction on the corresponding dialdehyde, cis-1,3-diformylcyclohexane.[3] The dialdehyde

precursor can be synthesized through the hydride reduction of the dimethyl ester of

cyclohexane-cis-1,3-dicarboxylic acid.[3]

Dimethyl cyclohexane-cis-1,3-dicarboxylate cis-1,3-DiformylcyclohexaneHydride Reduction cis-1,3-DivinylcyclohexaneWittig Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Divinylcyclohexane | C10H16 | CID 3018691 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. lookchem.com [lookchem.com]

3. tandfonline.com [tandfonline.com]
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Isomers, Identifiers, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175716#divinylcyclohexane-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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